Cas no 117717-02-9 (1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester)

Technical Introduction: 1H-Pyrazole-4-carboxylic acid, 3-amino-5-(methylthio)-, methyl ester is a heterocyclic compound featuring a pyrazole core functionalized with an amino group, a methylthio substituent, and a methyl ester moiety. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both amino and ester groups enhances its reactivity, facilitating further derivatization. The methylthio group contributes to unique electronic and steric properties, making it valuable for designing bioactive molecules. Its well-defined purity and stability under standard conditions ensure reliable performance in organic synthesis. This compound is suited for specialized applications requiring precise functional group manipulation.

1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester structure

117717-02-9 structure

Product Name:1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester

CAS No:117717-02-9

MF:C₆H₉N₃O₂S

MW:187.219559431076

CID:132839

PubChem ID:25248333

Update Time:2025-10-19

1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester
- 1H-Pyrazole-4-carboxylicacid,3-amino-5-(methylthio)-,methylester(9CI)
- Methyl 5-amino-3-(methylthio)-1H-pyrazole-4-carboxylate
- EN300-6511230
- Methyl5-amino-3-(methylthio)-1H-pyrazole-4-carboxylate
- AKOS005168420
- methyl 5-amino-3-methylsulfanyl-1H-pyrazole-4-carboxylate
- 117717-02-9
- methyl 5-amino-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate
- MDL： MFCD09859272
- Inchi： 1S/C6H9N3O2S/c1-11-6(10)3-4(7)8-9-5(3)12-2/h1-2H3,(H3,7,8,9)
- InChI Key： RRLHIQKEAKEFCC-UHFFFAOYSA-N
- SMILES： S(C)C1C(C(=O)OC)=C(N)NN=1

Computed Properties

Exact Mass: 187.04167
Monoisotopic Mass: 187.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106A^2
XLogP3: 1.1

Experimental Properties

PSA: 81

1H-Pyrazole-4-carboxylicacid, 3-amino-5-(methylthio)-, methyl ester Pricemore >>

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Chemenu	CM487520-1g	Methyl 5-amino-3-(methylthio)-1H-pyrazole-4-carboxylate	117717-02-9	97%	1g	$213	2022-06-14
Chemenu	CM487520-5g	Methyl 5-amino-3-(methylthio)-1H-pyrazole-4-carboxylate	117717-02-9	97%	5g	$632	2022-06-14
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Enamine	EN300-6511230-2.5g	methyl 5-amino-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate	117717-02-9		2.5g	$1428.0	2023-05-29
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